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Compound of Interest

Compound Name: Ethanesulfonic anhydride

Cat. No.: B177037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Ethanesulfonic anhydride is a reactive chemical. All handling and experiments

should be conducted by trained professionals in a controlled laboratory setting with appropriate

personal protective equipment. This document is for informational purposes only and does not

constitute a recommendation for any specific use.

Introduction
Ethanesulfonic anhydride, with the CAS number 13223-06-8, is the anhydride of

ethanesulfonic acid. It belongs to the class of sulfonic anhydrides, which are known for their

high reactivity as electrophilic sulfonating agents. While less common in literature than its

counterparts like methanesulfonic anhydride or trifluoromethanesulfonic anhydride, it

serves as a valuable reagent in organic synthesis for the introduction of the ethanesulfonyl

group (EtSO₂). This guide provides a detailed overview of its properties, synthesis, reactivity,

and potential applications, particularly within the pharmaceutical and life sciences sectors.

Physicochemical Properties
Experimentally determined physical properties for ethanesulfonic anhydride are not readily

available in published literature. However, we can infer its properties based on its structure and

data from its constituent acid and homologous anhydrides.

Table 1: Core Properties of Ethanesulfonic Anhydride and Related Compounds
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Property
Ethanesulfonic Anhydride
(CAS: 13223-06-8)

Ethanesulfonic Acid[1]

Molecular Formula C₄H₁₀O₅S₂[2] C₂H₆O₃S

Molecular Weight 202.25 g/mol [2] 110.13 g/mol

IUPAC Name
ethylsulfonyl

ethanesulfonate[2]
Ethanesulfonic acid

Appearance

Expected to be a colorless to

light-colored liquid or low-

melting solid

Colorless liquid

Melting Point Data not available -17 °C

Boiling Point Data not available 122-123 °C at 0.01 mmHg

Density Data not available 1.35 g/mL

Solubility

Expected to react with water

and be soluble in aprotic

organic solvents

Soluble in water

Synthesis of Ethanesulfonic Anhydride
A common method for the synthesis of sulfonic anhydrides is the dehydration of the

corresponding sulfonic acid or the reaction of a sulfonic acid with a sulfonyl chloride. While a

specific protocol for ethanesulfonic anhydride is not detailed in readily available literature, a

plausible synthesis can be adapted from general methods for anhydride formation.

Proposed Synthetic Route
One potential route involves the reaction of ethanesulfonyl chloride with the sodium salt of

ethanesulfonic acid.
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Reactants

Reaction

Products

Ethanesulfonyl Chloride

Anhydrous Aprotic Solvent
(e.g., Dichloromethane)

Sodium Ethanesulfonate

Ethanesulfonic Anhydride Sodium Chloride

Click to download full resolution via product page

Caption: Proposed synthesis of ethanesulfonic anhydride.

Experimental Protocol (Proposed)
Materials:

Ethanesulfonyl chloride

Sodium ethanesulfonate

Anhydrous dichloromethane (or other suitable aprotic solvent)

Inert gas (Nitrogen or Argon)

Standard laboratory glassware for anhydrous reactions

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and an inert gas inlet, suspend sodium ethanesulfonate in anhydrous
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dichloromethane under an inert atmosphere.

Cool the suspension to 0 °C in an ice bath.

Slowly add a solution of ethanesulfonyl chloride in anhydrous dichloromethane to the cooled

suspension via the dropping funnel with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

Monitor the reaction progress by a suitable method (e.g., TLC or GC-MS).

Upon completion, filter the reaction mixture to remove the precipitated sodium chloride.

Remove the solvent from the filtrate under reduced pressure to yield crude ethanesulfonic
anhydride.

Purification can be achieved by vacuum distillation.

Reactivity and Experimental Protocols
Ethanesulfonic anhydride is a potent electrophile and readily reacts with nucleophiles. Its

reactivity is analogous to that of other sulfonic and carboxylic anhydrides.

General Reaction Mechanism with Nucleophiles
The reaction proceeds via a nucleophilic acyl substitution-type mechanism at one of the sulfur

atoms.
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Ethanesulfonic Anhydride

Tetrahedral Intermediate

Nucleophilic Attack

Nucleophile (Nu-H)
(e.g., R-OH, R-NH2)

Ethanesulfonated Product (EtSO2-Nu)

Elimination of
Ethanesulfonate

Ethanesulfonic Acid (EtSO3H)

Click to download full resolution via product page

Caption: General reaction mechanism with a nucleophile.

Ethanesulfonylation of Alcohols (Proposed Protocol)
Materials:

Alcohol

Ethanesulfonic anhydride

A non-nucleophilic base (e.g., pyridine or triethylamine)

Anhydrous aprotic solvent (e.g., dichloromethane)

Inert gas (Nitrogen or Argon)

Procedure:

Dissolve the alcohol and the non-nucleophilic base in anhydrous dichloromethane in a flame-

dried flask under an inert atmosphere.

Cool the solution to 0 °C.
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Slowly add a solution of ethanesulfonic anhydride in anhydrous dichloromethane.

Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

Quench the reaction by the slow addition of water.

Separate the organic layer, wash with dilute acid, saturated sodium bicarbonate solution, and

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the resulting ethanesulfonate ester by column chromatography.

Ethanesulfonylation of Amines (Proposed Protocol)
Materials:

Primary or secondary amine

Ethanesulfonic anhydride

A non-nucleophilic base (e.g., pyridine or triethylamine)

Anhydrous aprotic solvent (e.g., dichloromethane)

Inert gas (Nitrogen or Argon)

Procedure:

Dissolve the amine and the non-nucleophilic base in anhydrous dichloromethane in a flame-

dried flask under an inert atmosphere.

Cool the solution to 0 °C.

Slowly add a solution of ethanesulfonic anhydride in anhydrous dichloromethane.

Stir the reaction at 0 °C or allow it to warm to room temperature, monitoring by TLC.
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Upon completion, wash the reaction mixture with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

Purify the resulting ethanesulfonamide by recrystallization or column chromatography.

Applications in Drug Development
While direct applications of ethanesulfonic anhydride in marketed drugs are not prominent,

its potential can be extrapolated from the roles of similar molecules in medicinal chemistry and

drug delivery.

Role as a Reagent in Synthesis
The primary role of ethanesulfonic anhydride in a drug development context would be as a

laboratory-scale reagent for the synthesis of complex molecules. The ethanesulfonyl group can

be introduced to modify the properties of a lead compound, such as its solubility, metabolic

stability, or receptor binding affinity.

Potential as a Prodrug Moiety
Anhydrides, in general, have been explored as prodrug linkers.[3][4] A drug molecule

containing a hydroxyl or amino group could be covalently linked to an ethanesulfonyl group via

the anhydride. The resulting sulfonamide or sulfonate ester would likely be more lipophilic than

the parent drug, potentially altering its absorption and distribution. Hydrolysis in vivo would then

release the active drug.
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Caption: Prodrug strategy using an ethanesulfonyl linker.

Formation of Esylate Salts
It is important to distinguish the use of ethanesulfonic anhydride from ethanesulfonic acid.

The acid is widely used in the pharmaceutical industry to form ethanesulfonate (esylate) salts

of basic active pharmaceutical ingredients (APIs).[5] This is a common strategy to improve the

solubility, stability, and bioavailability of drugs. The anhydride is not directly used for this

purpose but is a synthetic precursor to the acid.

Safety and Handling
Ethanesulfonic anhydride is expected to be a corrosive and moisture-sensitive compound.

Table 2: GHS Hazard Information for Ethanesulfonic Anhydride[2]
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Hazard Class Hazard Statement

Skin Corrosion/Irritation
H314: Causes severe skin burns and eye

damage

Handling Precautions:

Handle only in a well-ventilated fume hood.

Wear appropriate personal protective equipment, including chemical-resistant gloves, safety

goggles, and a lab coat.

Keep away from water and moisture, as it is expected to react violently to produce corrosive

ethanesulfonic acid.

Store in a tightly sealed container in a cool, dry place under an inert atmosphere.

Conclusion
Ethanesulfonic anhydride is a reactive chemical with potential as a sulfonating agent in

organic synthesis. While specific experimental data and documented applications are scarce,

its properties and reactivity can be reasonably inferred from related compounds. For

researchers in drug discovery and development, its primary utility lies in the synthesis of novel

chemical entities where the introduction of an ethanesulfonyl group is desired to modulate

physicochemical and pharmacological properties. Further research into its specific reaction

conditions and applications could expand its utility as a valuable tool in the synthetic chemist's

arsenal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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